![molecular formula C19H15FN4O3S B2638956 4-fluoro-N-(3-((furan-2-ylmethyl)amino)quinoxalin-2-yl)benzenesulfonamide CAS No. 714938-21-3](/img/structure/B2638956.png)
4-fluoro-N-(3-((furan-2-ylmethyl)amino)quinoxalin-2-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-fluoro-N-(3-((furan-2-ylmethyl)amino)quinoxalin-2-yl)benzenesulfonamide” is a chemical compound with the molecular formula C19H15FN4O3S . It is a derivative of quinoxaline, a class of compounds that have been found to exhibit diverse pharmacological and biological properties .
Synthesis Analysis
The synthesis of amides and esters containing furan rings can be achieved under microwave-assisted conditions . The reactions are carried out in a microwave reactor in the presence of effective coupling reagents . After crystallization or flash chromatography, the final compounds are isolated with good or very good yields .Molecular Structure Analysis
The molecular structure of this compound includes a quinoxaline ring attached to a benzenesulfonamide group via an amine linkage . The quinoxaline ring is further substituted with a furan-2-ylmethyl group .Scientific Research Applications
Antimicrobial and Anticancer Activities
Antimicrobial Agents : Some derivatives of benzenesulfonamide, including the 4-fluoro-N-(3-((furan-2-ylmethyl)amino)quinoxalin-2-yl)benzenesulfonamide, have been synthesized and evaluated for their antimicrobial properties. For instance, compounds with the sulfonamide moiety have shown significant activity against Gram-positive bacteria (Biointerface Research in Applied Chemistry, 2019).
Anticancer Screening : Derivatives of benzenesulfonamide, including compounds related to this compound, have been evaluated for their anticancer activity. Some studies have reported that these compounds exhibited significant in vitro anticancer activity against human liver cell lines, surpassing the activity of standard drugs like doxorubicin (European journal of medicinal chemistry, 2011).
Synthesis and Chemical Properties
Synthesis Techniques : Advanced synthesis techniques like microwave-assisted multicomponent synthesis have been utilized for the efficient production of compounds related to this compound. These methods facilitate the production of novel bicyclic quinoxalin-2-ones, showcasing the versatility and utility of this chemical class (ACS combinatorial science, 2015).
Chemical Properties and Utility : Research on the chemical properties of benzenesulfonamide derivatives, including those structurally similar to this compound, has revealed unique characteristics such as strong fluorescence when bound to zinc(II) ions. This indicates potential applications in fluorescence spectroscopy and as sensors for metal ions (Australian Journal of Chemistry, 2001).
Future Directions
The future directions for research on this compound could involve further exploration of its biological activities and potential applications in pharmaceuticals. Given the diverse biological activities exhibited by quinoxaline derivatives , this compound could be a promising candidate for further study.
properties
IUPAC Name |
4-fluoro-N-[3-(furan-2-ylmethylamino)quinoxalin-2-yl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15FN4O3S/c20-13-7-9-15(10-8-13)28(25,26)24-19-18(21-12-14-4-3-11-27-14)22-16-5-1-2-6-17(16)23-19/h1-11H,12H2,(H,21,22)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLEVUUWZQMUYDB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(C(=N2)NS(=O)(=O)C3=CC=C(C=C3)F)NCC4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15FN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.